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Compound of Interest

Compound Name: Undecanedinitrile

Cat. No.: B1584896

Introduction: The Strategic Importance of
Undecanedinitrile in Advanced Synthesis

Undecanedinitrile (CAS No. 2244-07-7), a linear aliphatic dinitrile, represents a critical
building block in the landscape of modern organic synthesis. Its C11 backbone and terminal
nitrile functionalities offer a versatile platform for the synthesis of a diverse array of molecules,
ranging from specialty polymers to active pharmaceutical ingredients (APIs). For researchers,
scientists, and drug development professionals, a thorough understanding of its commercial
landscape, quality attributes, and handling protocols is paramount to ensuring reproducible and
successful experimental outcomes. This guide provides an in-depth technical overview of
undecanedinitrile, from sourcing and quality assessment to its applications in cutting-edge

research.

I. The Commercial Landscape: Sourcing High-
Quality Undecanedinitrile

The procurement of undecanedinitrile necessitates a careful evaluation of commercial
suppliers to ensure the material meets the stringent purity and consistency requirements of
research and development. Several reputable chemical suppliers offer undecanedinitrile,
typically for research and development purposes.
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Key Commercial Suppliers

A number of global chemical suppliers list undecanedinitrile in their catalogs. Researchers
can source this chemical from companies such as:

o TCI America: A well-established supplier of specialty organic chemicals, TCI offers
undecanedinitrile and provides details on purity, typically greater than 97.0% as determined
by Gas Chromatography (GC).[1]

o Sigma-Aldrich (Merck): As a major supplier to the research community, Sigma-Aldrich
provides undecanedinitrile, often with detailed online product pages that include safety data
sheets and basic physical properties.

e Spectrum Chemical: This supplier offers a range of fine chemicals, including
undecanedinitrile, and emphasizes quality control, with many of their facilities being 1SO
9001:2015 certified.[2]

e BOC Sciences: Specializing in chemicals for the pharmaceutical industry, BOC Sciences can
be a source for undecanedinitrile, particularly for those in drug discovery and development.

[3]

Comparative Analysis of Supplier Specifications

When selecting a supplier, it is crucial to compare the product specifications provided in their
technical data sheets and Certificates of Analysis (CofA). Key parameters to consider include:

The Good Scents

Parameter TCI America Company Spectrum Chemical
(aggregator)

CAS Number 2244-07-7 2244-07-7 2244-07-7

Purity (Typical) >97.0% (GC)[1] >95.0% (GC) Grade-specific

Colorless to Almost

Appearance colorless clear Not specified Not specified
liquid[1]
Synonyms Decyl Cyanide[1] Undecane nitrile Undecanenitrile
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Note: This table is a representative example. Researchers should always consult the most
recent product specifications directly from the supplier.

Supplier Selection Workflow

The process of selecting a suitable supplier for undecanedinitrile can be streamlined by
following a logical workflow. This ensures that the chosen material aligns with the technical and
regulatory requirements of the intended application.

Define Research Needs Identify Potential Suppliers Request & Compare Evaluate Supplier Assess Lead Times Select Supplier & Procure Material
(Purity, Quantity, Grade) (e.g., TCI, Sigma-Aldrich, Spectrum) Technical Data Sheets & CofAs Quality Systems (e.g., ISO 9001) & Availability PP

Click to download full resolution via product page

Caption: A streamlined workflow for the selection of a commercial supplier for
undecanedinitrile.

Il. Quality Control and Analytical Characterization

Ensuring the purity and identity of undecanedinitrile is a critical step before its use in any
synthetic protocol. A combination of analytical techniques should be employed for
comprehensive characterization.

Purity Determination: A Multi-Faceted Approach

The purity of undecanedinitrile is typically determined using chromatographic methods. Given
its volatility, Gas Chromatography (GC) is the most common and effective technique.

Experimental Protocol: Purity Determination by Gas Chromatography-Mass Spectrometry (GC-
MS)

e Instrumentation: A GC system equipped with a mass spectrometer (MS) detector is ideal for
both quantification and identification of impurities.

e Column Selection: A capillary column with a non-polar or mid-polar stationary phase, such as
a DB-5ms or equivalent, is suitable for separating undecanedinitrile from potential
impurities like shorter or longer chain dinitriles or incompletely reacted precursors.
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o Sample Preparation: Prepare a dilute solution of the undecanedinitrile sample in a high-
purity solvent such as ethyl acetate or dichloromethane. A typical concentration is 1 mg/mL.

e GC Conditions:
o Injector Temperature: 250 °C

o Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a
rate of 15 °C/min, and hold for 5 minutes.

o Carrier Gas: Helium at a constant flow of 1.0 mL/min.
e MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 400.

o Data Analysis: The purity is calculated based on the area percentage of the
undecanedinitrile peak relative to the total area of all peaks in the chromatogram. The
mass spectrum of the main peak should be compared with a reference spectrum to confirm
its identity. The PubChem database provides mass spectrometry data for undecanedinitrile
that can be used for comparison.[4]

Structural Confirmation

While GC-MS provides strong evidence for the identity of undecanedinitrile, Nuclear Magnetic
Resonance (NMR) spectroscopy can be used for unambiguous structural confirmation.

e 1H NMR: The proton NMR spectrum will show characteristic signals for the methylene groups
of the long alkyl chain.

e 13C NMR: The carbon NMR spectrum will show a distinct signal for the nitrile carbon atoms,
typically in the range of 118-122 ppm.

lll. Applications in Research and Drug Development
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The synthetic utility of undecanedinitrile lies in the reactivity of its terminal nitrile groups,
which can be transformed into a variety of other functional groups.

Precursor to Diamines and Polyamines

A primary application of undecanedinitrile is its conversion to 1,11-undecanediamine. This
transformation is typically achieved through catalytic hydrogenation. Diamines are crucial
monomers in the synthesis of polyamides and polyurethanes.[3] The reduction of dinitriles to
diamines is a well-established industrial process.[2]

Experimental Protocol: Catalytic Hydrogenation of Undecanedinitrile to 1,11-
Undecanediamine

e Reaction Setup: A high-pressure reactor (autoclave) equipped with a magnetic stirrer, a
heating mantle, and connections for gas inlet and outlet is required.

» Reagents and Catalyst:

Undecanedinitrile

[¢]

o

A suitable hydrogenation catalyst, such as Raney Nickel or a supported palladium or
rhodium catalyst.

[¢]

A solvent, such as ethanol or tetrahydrofuran (THF).

[e]

Ammonia is often added to suppress the formation of secondary amines.

e Procedure:

[¢]

Charge the autoclave with undecanedinitrile, the solvent, and the catalyst.

[¢]

Seal the reactor and purge it several times with nitrogen, followed by hydrogen.

[e]

Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-100 bar).

o

Heat the reaction mixture to the target temperature (e.g., 80-120 °C) with vigorous stirring.

[¢]

Monitor the reaction progress by measuring hydrogen uptake.
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o After the reaction is complete, cool the reactor to room temperature and carefully vent the
excess hydrogen.

o Filter the reaction mixture to remove the catalyst.

o The product, 1,11-undecanediamine, can be isolated and purified by distillation or
recrystallization.

Role in Pharmaceutical Synthesis

The nitrile group is a versatile functional group in medicinal chemistry. It can act as a
bioisostere for a carbonyl group, participate in the formation of heterocyclic rings, or serve as a
precursor for amines and amides.[5][6] While specific examples of undecanedinitrile in late-
stage drug synthesis are not widely published in readily available literature, its derivatives,
particularly the corresponding diamine, are valuable intermediates for creating novel molecular
scaffolds. The long, flexible C11 chain can be incorporated into molecules to modulate
properties like lipophilicity and binding to target proteins.

Pathway to Advanced Materials

Beyond polyamides, the diamine derived from undecanedinitrile can be used to synthesize
other advanced materials. For instance, it can be a precursor for diisocyanates, which are then
used to produce polyurethanes with specific properties conferred by the long aliphatic chain.
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Caption: Synthetic pathways from undecanedinitrile to its key intermediate and final
applications.

IV. Safety, Handling, and Storage

Proper handling and storage of undecanedinitrile are essential for laboratory safety.
Researchers should always consult the Safety Data Sheet (SDS) provided by the supplier
before working with this chemical.

Hazard Identification

Undecanedinitrile is classified as harmful if swallowed or in contact with skin, and it causes
skin and serious eye irritation.[4]

o Acute Toxicity: Harmful if ingested or absorbed through the skin.
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e Irritation: Causes irritation to the skin and eyes.

Recommended Handling Procedures

» Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile rubber), safety goggles, and a lab coat.

e Ventilation: Handle undecanedinitrile in a well-ventilated area, preferably in a chemical
fume hood, to avoid inhalation of any vapors.

o Spill Management: In case of a spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed container for disposal.

Storage

o Store undecanedinitrile in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep it away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

V. Conclusion

Undecanedinitrile is a valuable and versatile chemical intermediate for researchers in both
academia and industry. A systematic approach to sourcing, quality control, and handling is
crucial for its effective and safe utilization. By understanding its chemical properties and
synthetic potential, scientists can leverage undecanedinitrile to advance the development of
novel materials and therapeutics. This guide serves as a foundational resource to support
these endeavors, emphasizing the importance of scientific integrity and a thorough
understanding of the materials we work with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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